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Compound of Interest

Compound Name: GSK-269984A

Cat. No.: B1672374

Introduction

GSK-269984A is a potent and selective antagonist of the Prostaglandin E2 Receptor 1 (EP1),
which is involved in inflammatory pain pathways.[1] Accurate and consistent preparation of
stock solutions is crucial for reliable experimental results in pharmacology and drug
development research. This document provides a detailed protocol for the preparation, storage,
and handling of GSK-269984A stock solutions using Dimethyl Sulfoxide (DMSO) as the
solvent.

Data Presentation

The physicochemical properties of GSK-269984A are summarized in the table below for easy
reference.

Property Value Source
Molecular Formula C20H13CIz2FNNaOs [1]
Molecular Weight 429.22 g/mol [1]
CAS Number 892664-04-9 [1]
Solubility in DMSO 7 mg/mL (16.31 mM) [1]
Appearance Solid powder [2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1672374?utm_src=pdf-interest
https://www.benchchem.com/product/b1672374?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-14467/GSK-269984A-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1672374?utm_src=pdf-body
https://www.benchchem.com/product/b1672374?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-14467/GSK-269984A-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14467/GSK-269984A-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14467/GSK-269984A-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14467/GSK-269984A-DataSheet-MedChemExpress.pdf
https://www.medkoo.com/products/10155
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Experimental Protocols

Materials and Equipment

o GSK-269984A powder

o Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)
e Analytical balance

e Microcentrifuge tubes or amber glass vials

o Pipettes and sterile, disposable pipette tips

» Vortex mixer

» Water bath or heat block

 Ultrasonic bath

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
Protocol for Preparing a 10 mM GSK-269984A Stock Solution

e Pre-weighing Preparation:

o Before opening, allow the vial of GSK-269984A powder to equilibrate to room temperature
for at least 15-20 minutes. This prevents condensation of moisture onto the compound.

o Ensure all equipment is clean and calibrated.
e Calculating the Required Mass:

o Use the following formula to calculate the mass of GSK-269984A needed to prepare a
stock solution of a desired volume and concentration: Mass (mg) = Desired Concentration
(mM) x Desired Volume (mL) x Molecular Weight ( g/mol )

o Example Calculation for 1 mL of 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x
429.22 g/mol = 4.29 mg

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1672374?utm_src=pdf-body
https://www.benchchem.com/product/b1672374?utm_src=pdf-body
https://www.benchchem.com/product/b1672374?utm_src=pdf-body
https://www.benchchem.com/product/b1672374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Weighing the Compound:

o Carefully weigh the calculated amount of GSK-269984A powder using an analytical
balance and place it into a sterile microcentrifuge tube or vial.

¢ Dissolution in DMSO:

o Add the calculated volume of DMSO to the tube containing the GSK-269984A powder. For
the example above, this would be 1 mL.

o Vortex the solution for 1-2 minutes to facilitate dissolution.

o To achieve full solubility, warming and sonication are recommended.[1] Place the vial in a
water bath or on a heat block set to 60°C and use an ultrasonic bath until the solid is
completely dissolved.[1] Visually inspect the solution to ensure there are no visible
particulates.

e Storage and Stability:

o Powder (pre-dissolution): The solid form of GSK-269984A is stable for up to 3 years when
stored at -20°C.[1]

o Stock Solution in DMSO:

» For long-term storage, aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.

» Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][3]
Safety Precautions

¢ Always handle GSK-269984A and DMSO in a well-ventilated area, preferably within a
chemical fume hood.

o Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

o Consult the Safety Data Sheet (SDS) for GSK-269984A for comprehensive safety and
handling information.
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« DMSO is a powerful solvent and can facilitate the absorption of substances through the skin.
Avoid direct contact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: Preparing GSK-
269984A Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672374#preparing-gsk-269984a-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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